Cas no 21979-62-4 (Quinolinium,1-methyl-6-nitro-, iodide (1:1))

• Product Name: Quinolinium,1-methyl-6-nitro-, iodide (1:1)
• CAS No: 21979-62-4
• MF: C₁₀H₉IN₂O₂
• MW: 316.095134496689
• CID: 264420
• PubChem ID: 210949
• Update Time: 2025-04-19

Quinolinium,1-methyl-6-nitro-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1-methyl-6-nitro-, iodide (1:1)
• 1-methyl-6-nitroquinolin-1-ium,iodide
• 1-methyl-6-nitroquinolin-1-ium iodide
• 1-Methyl-6-nitroquinolinium iodide
• 21979-62-4
• DTXSID50944566
• Quinolinium, 1-methyl-6-nitro-, iodide
• AKOS015953394

• Inchi： 1S/C10H9N2O2.HI/c1-11-6-2-3-8-7-9(12(13)14)4-5-10(8)11;/h2-7H,1H3;1H/q+1;/p-1
• InChI Key： XCDNIMAMKUIZEP-UHFFFAOYSA-M
• SMILES： [I-].[O-][N+](C1C=CC2C(=CC=C[N+]=2C)C=1)=O

Computed Properties

• Exact Mass: 306.9
• Monoisotopic Mass: 315.97088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 47.02